Diethyl({2-[(3,3,3-trifluoropropyl)amino]ethyl})amine

• IUPAC Name: N',N'-diethyl-N-(3,3,3-trifluoropropyl)ethane-1,2-diamine
• InChI: InChI=1S/C9H19F3N2/c1-3-14(4-2)8-7-13-6-5-9(10,11)12/h13H,3-8H2,1-2H3
• InChI Key: CYHJFWKIQMHEPK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNCCC(F)(F)F
• Molecular Formula: C9H19F3N2
• Molecular Weight: 212.26 g/mol

Description

Diethyl({2-[(3,3,3-trifluoropropyl)amino]ethyl})amine is a chemical compound with the molecular formula C9H19F3N2. It is used in various research and industrial applications.

Molecular Structure Analysis

The molecular structure of Diethyl({2-[(3,3,3-trifluoropropyl)amino]ethyl})amine consists of 9 carbon atoms, 19 hydrogen atoms, 3 fluorine atoms, and 2 nitrogen atoms. More detailed structural information, such as bond lengths and angles, would require more specific resources or computational chemistry methods.

Physical And Chemical Properties Analysis

Diethyl({2-[(3,3,3-trifluoropropyl)amino]ethyl})amine has a molecular weight of 212.26. Additional physical and chemical properties such as melting point, boiling point, density, and solubility would require more specific resources or experimental data.

Scientific Research Applications

Chemical Transformations and Synthesis

Diethyl 2-[(dimethylamino)methylene]-3-oxopentanedioate has been transformed into various compounds through reactions with guanidine hydrochloride, ammonia, primary amines, hydrazine, or hydroxylamine, leading to the formation of substances like ethyl 2-amino-4-(2-ethoxycarbonylmethyl)-pyrimidine-5-carboxylate and 6-substituted 2-amino-5-oxo-5,6-dihydropyrido[4,3-d]pyridine-8-carboxylates. This demonstrates the compound's versatility in chemical synthesis and its potential role in the production of pyrimidine and pyridine derivatives (Zupančič, Svete, & Stanovnik, 2009).

CO2 Capture

Amino alcohols have been synthesized and evaluated for CO2 capture from flue gas streams. Compounds like 4-(diethylamino)-2-butanol, among others, have shown higher CO2 absorption capacities and cyclic capacities compared to traditional amines like monoethanolamine (MEA), indicating their potential effectiveness in post-combustion CO2 capture processes (Maneeintr, Idem, Tontiwachwuthikul, & Wee, 2009).

Molecular Design

Amino alcohols based on rational molecular design and synthesis have been developed, focusing on the structural modification of amino alcohols by placing substituent functional groups, especially the hydroxyl function, relative to the position of the amino group. This design approach aims to incorporate the advantages of amine blends into the same molecule or provide new materials for formulated solvents (Maneeintr, Idem, Tontiwachwuthikul, & Wee, 2009).

Ferrichrome Type Siderophore Model

Tris{2-[(N-acetyl-N-hydroxy)-D-alanylamino]ethyl}amine, a chiral trihydroxamate artificial siderophore, was synthesized to create a structural model of the ferrichrome type siderophore. Its crystal structure with iron(III) complex displayed chiral preference induced by intramolecular hydrogen bonding networks and steric repulsion by optically active amino acid residues (Matsumoto, Ozawa, Jitsukawa, Einaga, & Masuda, 2001).

Safety and Hazards

The specific safety and hazard information for Diethyl({2-[(3,3,3-trifluoropropyl)amino]ethyl})amine is not provided in the search results. As with all chemicals, it should be handled with appropriate safety precautions to prevent harm to humans and the environment.